Selenium dioxide
Cat. No. B045331
M. Wt: 110.97 g/mol
InChI Key: JPJALAQPGMAKDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07084155B2
Procedure details
To a solution of 3-bromo-2-picoline (prepared as described by Guthikonda, R. N.; Cama, L. D.; Quesada, M.; Woods, M. F.; Salzmann, T. N.; Christensen, B. G. J. Med. Chem. 1987, 30, 871–880) (249 mg, 1.45 mmol) in dioxane (2 mL) was added selenium(IV) oxide (212 mg, 1.91 mmol) and the mixture stirred at reflux overnight. The reaction mixture was concentrated under reduced pressure and purified by column chromatography on silica gel (Hexanes/ether, 3:1) to afford the title compound (78 mg, 29%) as a pale yellow solid. 1H NMR (CDCl3): δ 7.38 (dd, 1H, J=9, 6 Hz), 8.05 (d, 1H, J=9 Hz), 8.76 (d, 1H, J=3 Hz), 10.25 (s, 1H).
Name
Yield
29%
Identifiers
|
REACTION_CXSMILES
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[Br:1][C:2]1[C:3]([CH3:8])=[N:4][CH:5]=[CH:6][CH:7]=1.[Se](=O)=[O:10]>O1CCOCC1>[Br:1][C:2]1[C:3]([CH:8]=[O:10])=[N:4][CH:5]=[CH:6][CH:7]=1
|
Inputs
Step One
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Name
|
|
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Quantity
|
249 mg
|
|
Type
|
reactant
|
|
Smiles
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BrC=1C(=NC=CC1)C
|
|
Name
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|
|
Quantity
|
212 mg
|
|
Type
|
reactant
|
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Smiles
|
[Se](=O)=O
|
|
Name
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|
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Quantity
|
2 mL
|
|
Type
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solvent
|
|
Smiles
|
O1CCOCC1
|
Conditions
Stirring
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Type
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CUSTOM
|
|
Details
|
the mixture stirred
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
at reflux overnight
|
|
Duration
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8 (± 8) h
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
The reaction mixture was concentrated under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
purified by column chromatography on silica gel (Hexanes/ether, 3:1)
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC=1C(=NC=CC1)C=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 78 mg | |
| YIELD: PERCENTYIELD | 29% | |
| YIELD: CALCULATEDPERCENTYIELD | 28.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
